Cas no 2167043-47-0 (3-{7-sulfanyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}butan-2-ol)

• Product Name: 3-{7-sulfanyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}butan-2-ol
• CAS No: 2167043-47-0
• MF: C₈H₁₁N₅OS
• MW: 225.270838975906
• CID: 6057911
• PubChem ID: 165533751
• Update Time: 2025-10-31

3-{7-sulfanyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-{7-sulfanyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}butan-2-ol
• EN300-1582474
• 2167043-47-0
• 3-{7-sulfanyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl}butan-2-ol

• Inchi： 1S/C8H11N5OS/c1-4(5(2)14)13-7-6(11-12-13)8(15)10-3-9-7/h3-5,14H,1-2H3,(H,9,10,15)
• InChI Key： KSDOIFRLCTZLMI-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C(C)C(C)O)N=N2

Computed Properties

• Exact Mass: 225.06843116g/mol
• Monoisotopic Mass: 225.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų

Additional information on 3-{7-sulfanyl-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}butan-2-ol

Introduction to Compound with CAS No. 2167043-47-0 and Product Name: 3-{7-sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl}butan-2-ol

The compound with the CAS number 2167043-47-0 and the product name 3-{7-sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl}butan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 7-sulfanyl group and a triazolo[4,5-d]pyrimidine core suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazolo[4,5-d]pyrimidine scaffold is particularly noteworthy as it has been implicated in various biological activities, including antiviral, anticancer, and anti-inflammatory effects. The introduction of a sulfanyl group further enhances the molecule's potential by introducing polarity and reactivity, which can be exploited for better binding affinity to biological targets.

In the context of current research, this compound has been investigated for its interaction with specific enzymes and receptors. The 7-sulfanyl substituent plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding interactions. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The butan-2-ol moiety at the C-terminal end of the molecule adds another layer of complexity, potentially affecting solubility and metabolic stability.

One of the most intriguing aspects of this compound is its potential to serve as a lead structure for further derivatization. The combination of the triazolo[4,5-d]pyrimidine core, the 7-sulfanyl group, and the butan-2-ol side chain provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. For instance, modifications at the sulfanyl group could enhance binding affinity or alter metabolic pathways, while changes at the butan-2-ol moiety might improve solubility or bioavailability.

Experimental data from initial assays indicate that this compound demonstrates promising activity in vitro. Specifically, it has shown potential in inhibiting the growth of certain cancer cell lines by targeting critical signaling pathways. The triazolo[4,5-d]pyrimidine ring is known to interact with DNA and RNA structures, which could explain its observed effects on cell proliferation. Additionally, the sulfanyl group may contribute to redox-sensitive interactions within cells, further enhancing its therapeutic potential.

The synthesis of this compound involves multiple steps that highlight its synthetic challenge. The construction of the triazolo[4,5-d]pyrimidine core requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 7-sulfanyl group further complicates the synthesis but is essential for achieving the desired biological activity. Advanced synthetic techniques such as transition-metal-catalyzed coupling reactions have been employed to streamline these processes. These methods not only improve efficiency but also allow for greater scalability, which is crucial for industrial applications.

From a regulatory perspective, this compound must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Preclinical studies are essential to evaluate its pharmacological profile, including toxicity profiles and pharmacokinetic parameters. These studies will provide valuable insights into how best to develop this molecule into a viable therapeutic agent. Given its promising preclinical data, it is anticipated that this compound will enter clinical trials in the near future.

The broader implications of this research extend beyond individual molecules to encompass advances in drug design methodologies. The development of novel heterocyclic scaffolds like triazolo[4,5-d]pyrimidine represents a significant step forward in creating more effective drugs with improved target specificity and reduced side effects. The use of computational tools to predict molecular interactions has also played a pivotal role in accelerating drug discovery efforts.

In conclusion, the compound with CAS number 2167043-47-0 and product name 3-{7-sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl}butan-2-ol is a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive structure for future drug design efforts. As research continues to uncover new applications for this molecule, it is likely to play an important role in developing next-generation therapeutics.